Gibberellin A44 open lactone
Overview
Description
Gibberellin A44 (2-) (diacid form) is a dicarboxylic acid anion obtained by deprotonation of both carboxy groups of gibberellin A44 (diacid form). It is a gibberellin carboxylic acid anion and a dicarboxylic acid dianion. It is a conjugate base of a gibberellin A44 diacid.
Scientific Research Applications
Gibberellin Biosynthesis Pathways
Gibberellin A44 open lactone plays a significant role in the gibberellin biosynthesis pathways. In Phaseolus coccineus seeds, the initial steps in the early 13-hydroxylation pathway involve the conversion of GA12-aldehyde to GA12, which is then 13-hydroxylated to yield GA53, leading to the production of GA44. Unlike other systems, GA44 in this pathway does not convert further to GA19 (Malcolm et al., 1991).
Function and Substrate Specificity in Arabidopsis
A study on the GA4 gene of Arabidopsis thaliana L. revealed that GA44, among other gibberellins, is a substrate for the gibberellin 3beta-hydroxylase encoded by this gene. The enzyme hydroxylates GA44 to GA38, showing its substrate specificity and important role in the metabolic pathway of gibberellins (Williams et al., 1998).
Biosynthesis in Pisum sativum
In Pisum sativum (pea), the cell-free system from immature pea embryos demonstrates the conversion of GA12 to GA15, GA24, GA9, and GA51, with GA12 also being 13-hydroxylated to GA53. This pathway, which involves GA44, reflects the natural biosynthetic pathway of gibberellins in various plant species (Kamiya & Graebe, 1983).
Role in Plant Growth and Development
In Salix (willow), the effects of gibberellins including GA53, GA44, and others on photoperiodically controlled shoot elongation were studied. It was found that GA44, along with GA53 and GA19, did not induce shoot elongation under short days, highlighting its specific role in the growth regulation of plants (Junttila & Jensen, 1988).
Specificity in Bacterial Gibberellin Biosynthesis
Research on the substrate specificity of the cytochrome P450 CYP112 in bacterial gibberellin biosynthesis showed that this enzyme tightly binds its native substrate GA12 and intermediates including GA15 and GA24, as well as GA44. This study underscores the specialized role of GA44 in the biosynthetic pathway of gibberellins in bacteria (Nagel & Peters, 2018).
properties
Product Name |
Gibberellin A44 open lactone |
|---|---|
Molecular Formula |
C20H26O6-2 |
Molecular Weight |
362.4 g/mol |
IUPAC Name |
(1S,2S,3S,4R,8R,9R,12S)-12-hydroxy-8-(hydroxymethyl)-4-methyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylate |
InChI |
InChI=1S/C20H28O6/c1-11-8-19-9-20(11,26)7-4-12(19)18(10-21)6-3-5-17(2,16(24)25)14(18)13(19)15(22)23/h12-14,21,26H,1,3-10H2,2H3,(H,22,23)(H,24,25)/p-2/t12-,13+,14+,17+,18+,19-,20-/m0/s1 |
InChI Key |
AXEUUXHMKSPQAI-YTJHIPEWSA-L |
Isomeric SMILES |
C[C@]1(CCC[C@@]2([C@@H]1[C@@H]([C@]34[C@H]2CC[C@](C3)(C(=C)C4)O)C(=O)[O-])CO)C(=O)[O-] |
Canonical SMILES |
CC1(CCCC2(C1C(C34C2CCC(C3)(C(=C)C4)O)C(=O)[O-])CO)C(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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